Cas no 1261982-16-4 ([1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)-
• CAS No: 1261982-16-4
• MF: C₁₉H₁₈F₃NO₄S
• MW: 413.410734653473
• MDL: MFCD18323260
• CID: 2767448
• Update Time: 2025-06-03

[1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)-

• MDL： MFCD18323260
• Inchi： 1S/C19H18F3NO4S/c20-19(21,22)16-11-14(10-15(12-16)18(24)25)13-4-6-17(7-5-13)28(26,27)23-8-2-1-3-9-23/h4-7,10-12H,1-3,8-9H2,(H,24,25)
• InChI Key： QIBGIHBDTSVKNL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(N3CCCCC3)(=O)=O)C=C2)=CC(C(F)(F)F)=CC(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)-

Comprehensive Overview of [1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)- (CAS No. 1261982-16-4)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)- (CAS No. 1261982-16-4) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a biphenyl core, a piperidinylsulfonyl group, and a trifluoromethyl substituent, makes it a valuable intermediate for drug discovery and advanced material synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential to address challenges in medicinal chemistry and catalysis.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability in drug development. The presence of the trifluoromethyl group in CAS No. 1261982-16-4 aligns with this trend, making it a focal point for studies on kinase inhibitors and GPCR-targeted therapies. Additionally, the piperidinylsulfonyl moiety contributes to improved solubility and binding affinity, which are critical for optimizing drug candidates in high-throughput screening.

From a synthetic chemistry perspective, [1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)- serves as a key building block for constructing complex molecular architectures. Its biphenyl scaffold is widely utilized in ligand design for asymmetric catalysis, while the carboxylic acid functionality allows for further derivatization via amidation or esterification. This adaptability has sparked interest in its application for developing OLED materials and liquid crystals, where precise molecular tuning is essential.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, CAS No. 1261982-16-4 exhibits favorable green chemistry profiles, with minimal toxicity and biodegradability concerns. This aligns with the growing emphasis on sustainable synthesis in the chemical industry, addressing user queries about eco-friendly alternatives and reagent efficiency.

In summary, [1,1'-Biphenyl]-3-carboxylic acid, 4'-(1-piperidinylsulfonyl)-5-(trifluoromethyl)- represents a convergence of innovation in pharmaceutical research, material science, and sustainable chemistry. Its multifaceted applications and structural features position it as a compound of enduring relevance in both academic and industrial settings.